
Personal Protective Equipment & Handling
Guide: (2S)-Octyl-α-hydroxyglutarate-d17

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (2S)-Octyl-α-hydroxyglutarate-d17

Cat. No.: B1156511

Get Quote

Executive Summary & Compound Profile
This guide outlines the handling protocols for (2S)-Octyl-α-hydroxyglutarate-d17 (Octyl-2-

HG-d17). While often categorized under general "Research Chemicals," this compound

presents a unique dual-risk profile:

Biological Activity: As a cell-permeable ester of the oncometabolite 2-hydroxyglutarate (2-

HG), it is biologically active and capable of inhibiting α-ketoglutarate-dependent

dioxygenases (e.g., KDMs, TETs).[1][2]

Isotopic Fragility: The "d17" designation indicates a fully deuterated octyl tail. This material is

high-value and susceptible to ester hydrolysis. Protection of the chemical from atmospheric

moisture is as critical as protecting the operator from the chemical.
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Property Specification

CAS Number 2748489-76-9 (or analog)

Molecular Weight ~277.4 g/mol (Deuterated)

Physical State Crystalline Solid or Viscous Oil

Solubility DMSO (>10 mg/mL), Ethanol, DMF

Primary Hazard
Irritant (Skin/Eye); Bioactive Oncometabolite

Analog

Critical Sensitivity
Hygroscopic; Ester bond susceptible to

hydrolysis

Risk Assessment & PPE Matrix
We utilize a Tiered Exposure Control approach. Standard "lab coat and glasses" are insufficient

for stock preparation of bioactive isotopic standards due to the risk of solvent-mediated skin

absorption (DMSO effect).

Tier 1: General Handling (Sealed Containers/Storage)
For moving vials between freezers and benches.

Gloves: Standard Nitrile (0.11 mm / 4 mil).

Eye Protection: Safety glasses with side shields.

Body: Standard cotton lab coat.

Tier 2: Active Manipulation (Weighing, Solubilization, Spiking)
For opening vials, preparing DMSO stocks, and treating cells.
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PPE Component Specification Scientific Rationale

Primary Gloves
High-Breakthrough Nitrile

(Purple/Teal) or Laminate

DMSO is the primary solvent.

Standard thin nitrile degrades

quickly in DMSO, facilitating

the transdermal delivery of the

bioactive Octyl-2-HG into your

bloodstream.

Secondary Gloves
Long-cuff Nitrile (under

primary)

Provides a "sacrificial layer"

and covers the wrist gap often

exposed by lab coat cuffs.

Respiratory
Certified Fume Hood (Face

velocity: 100 fpm)

Prevents inhalation of

aerosols. Crucially, it provides

a controlled environment to

minimize moisture uptake

during weighing.

Eye Protection Chemical Splash Goggles

Preferred over safety glasses

when working with liquid

stocks to prevent solvent

splash entry.

Operational Protocol: The "Zero-Hydrolysis" Workflow
The following protocol is designed to maximize the half-life of the ester bond (preventing

degradation into 2-HG and Octanol-d17) while ensuring user safety.

Phase A: Acclimatization (Critical Step)
Why: Opening a -20°C vial in humid room air causes immediate condensation. Water attacks

the ester bond, degrading your standard.

Remove vial from -20°C storage.

Place immediately into a desiccator at Room Temperature (RT).

Allow to equilibrate for 30 minutes before breaking the seal.
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Phase B: Solubilization
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).

Note: If using for NMR, use DMSO-d6. If using for Mass Spec spiking, standard anhydrous

DMSO is acceptable.

Technique: Add solvent directly to the manufacturer's vial if possible to avoid transfer losses.

Vortexing: Vortex briefly (5-10 seconds). Avoid sonication if possible, as heat accelerates

ester hydrolysis.

Phase C: Aliquoting & Storage
Never store the main stock at 4°C.

Aliquot the stock solution into single-use amber glass vials or high-quality PP tubes.

Purge with Nitrogen/Argon: Gently blow inert gas over the headspace before capping to

displace moisture.

Snap Freeze: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C

for long-term stability (>6 months).

Visualized Workflows
Figure 1: Safe Reconstitution & Handling Logic
This workflow illustrates the critical control points for maintaining isotopic purity.
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Caption: Workflow for handling Octyl-2-HG-d17. The equilibration step (Yellow) is the most

frequently missed control point leading to standard degradation.
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Figure 2: Biological & Analytical Context
Understanding why we use this compound and the mechanism of its detection.
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Caption: Analytical pathway. Red dotted lines indicate the failure mode: hydrolysis of the ester

prior to extraction alters the mass retention time profile, invalidating the standard.

Disposal & Decontamination
Do not dispose of isotopic standards down the drain. Even in small quantities, lipophilic esters

can accumulate or hydrolyze into bioactive metabolites in water systems.

Liquid Waste: Collect all DMSO/Ethanol rinses in a container labeled "Halogenated Organic

Solvents" (due to DMSO/Chloroform extraction protocols) or "Non-Halogenated Organics"

depending on the exact cocktail.
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Solid Waste: Vials, pipette tips, and gloves contaminated with the substance must be

disposed of as Hazardous Chemical Solid Waste.

Spill Cleanup:

Small Spill (<5 mL): Absorb with vermiculite or spill pads. Clean area with 70% Ethanol

followed by water.

Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use ethanol

on skin, as it may increase absorption of the compound.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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